Cas no 1808791-58-3 (N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide)

• Product Name: N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide
• CAS No: 1808791-58-3
• MF: C₁₈H₂₀ClN₅O₂
• MW: 373.836702346802
• CID: 6609156
• PubChem ID: 100625321
• Update Time: 2025-06-23

N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26610581
• N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide
• AKOS033749344
• 1808791-58-3
• Z2040081712

• Inchi： 1S/C18H20ClN5O2/c1-12-15(5-9-26-12)18(25)21-14-2-6-23(7-3-14)11-13-10-20-24-8-4-16(19)22-17(13)24/h4-5,8-10,14H,2-3,6-7,11H2,1H3,(H,21,25)
• InChI Key： XBFNRNOGANBNKO-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=C(C=N2)CN2CCC(CC2)NC(C2C=COC=2C)=O)N=1

Computed Properties

• Exact Mass: 373.1305526g/mol
• Monoisotopic Mass: 373.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.7Ų

Additional information on N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide

Professional Introduction to N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide (CAS No. 1808791-58-3)

N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1808791-58-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide is characterized by a fused heterocyclic system, which includes a pyrazolo[1,5-a]pyrimidine core and a piperidine moiety. The presence of a 5-chloropyrazolo[1,5-a]pyrimidin substituent at the 3-position of the pyrazolo[1,5-a]pyrimidine ring introduces a region of high electrophilicity, making it a potential target for various biochemical interactions. This structural feature is particularly intriguing for medicinal chemists who are exploring novel ways to modulate biological pathways.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new therapeutic agents. The combination of the pyrazolo[1,5-a]pyrimidine and piperidine moieties suggests that it may possess properties suitable for interaction with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of such hybrid structures in drug design, as they often exhibit enhanced binding affinity and selectivity compared to simpler molecules.

In the context of current research, N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide has been investigated for its potential role in addressing various therapeutic challenges. The 5-chloropyrazolo[1,5-a]pyrimidin moiety is known to be a versatile pharmacophore that has been incorporated into several lead compounds targeting diseases such as cancer and inflammatory disorders. The piperidine ring further enhances the compound's potential by providing a favorable pharmacokinetic profile, including improved solubility and metabolic stability.

The furan carboxamide group at the 2-position of the molecule adds another layer of complexity, offering opportunities for further functionalization. This group can serve as a site for derivatization to explore different biological activities or to optimize pharmacological properties. The ability to modify this part of the molecule allows researchers to fine-tune its interactions with biological targets, making it a valuable asset in drug discovery efforts.

Recent advancements in computational chemistry have enabled more efficient screening and design of such complex molecules. By leveraging computational methods, researchers can predict the biological activity of N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide and identify potential lead compounds more rapidly. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions and protecting group strategies has been crucial in achieving the desired molecular structure. These methods not only improve efficiency but also enhance scalability, which is essential for industrial applications.

From a regulatory perspective, N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3-yl}methyl)piperidin-4-yl]-2-methylfuran-3-carboxamide must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. This includes preclinical studies to assess its pharmacological properties and toxicological profile. Such studies are critical for understanding how the compound interacts with biological systems and for identifying any potential adverse effects.

The potential applications of this compound are broad and span multiple therapeutic areas. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the known activities of related compounds targeting inflammatory pathways. Additionally, its structural features make it a candidate for developing treatments against neurological disorders and cancer.

In conclusion, N-[1-({5-chloropyrazolo[1,5-a]pyrimidin-3 -yl}methyl)piperidin4-yl]-2-methylfuran3-carboxamide (CAS No.1808791-58-3) represents an exciting opportunity in pharmaceutical research due to its unique structure and promising biological activities. Further investigation into its properties and potential applications will undoubtedly contribute valuable insights into drug discovery and development efforts worldwide.